4-(3-Chloro-3-phenylpropyl)morpholine

• Molecular Formula: C13H18ClNO
• Molecular Weight: 239.74 g/mol
• IUPAC Name: 4-(3-chloro-3-phenylpropyl)morpholine
• InChI: InChI=1S/C13H18ClNO/c14-13(12-4-2-1-3-5-12)6-7-15-8-10-16-11-9-15/h1-5,13H,6-11H2
• InChI Key: RBSHGILPGKUDTP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCC(C2=CC=CC=C2)Cl

Description

4-(3-Chloro-3-phenylpropyl)morpholine is a synthetic organic compound featuring a morpholine ring substituted with a 3-chloro-3-phenylpropyl chain. Morpholine derivatives are widely studied for their applications in pharmaceuticals, agrochemicals, and polymer chemistry. The chloro and phenyl substituents likely influence its electronic, steric, and biological characteristics, making it a candidate for kinase inhibition or polymer synthesis .

Comparison with Similar Compounds

Structural Analog: 4-(3-Chloropropyl)morpholine

Key Differences :

• Structure : Lacks the phenyl group at the 3-position of the propyl chain.
• Physical Properties :
  • Molecular Weight: 163.65 g/mol (vs. ~228 g/mol for 4-(3-Chloro-3-phenylpropyl)morpholine, estimated) .
  • CAS Number: 7357-67-7 .
• Applications : Primarily used as an intermediate in organic synthesis, e.g., for alkylation reactions .

Fomocaine (4-[3-[4-(Phenoxymethyl)phenyl]propyl]morpholine)

Key Differences :

• Structure: Features a phenoxymethylphenyl group instead of 3-chloro-3-phenylpropyl.
• Therapeutic Use : Local anesthetic due to its interaction with sodium channels .
• Molecular Weight: Higher (~345 g/mol) due to the phenoxymethyl substituent.

Implications: The phenoxymethyl group enhances lipid solubility, improving membrane penetration—a property that 4-(3-Chloro-3-phenylpropyl)morpholine might partially share due to its phenyl group .

(S)-4-(3-Chloropropyl)-3-methylmorpholine

Key Differences :

• Structure : Contains a methyl group on the morpholine ring and lacks the phenyl group.
• Molecular Weight : 177.67 g/mol (CAS 1049809-90-6) .
• Stereochemistry : The (S)-enantiomer may exhibit distinct biological activity, a factor relevant to chiral analogs of the target compound.

4-(3-Chloropropyl)morpholine Hydrochloride

Key Differences :

• Structure : Hydrochloride salt form of 4-(3-Chloropropyl)morpholine.
• Applications : Used as a reference standard in kinase inhibitor research .
• Solubility : Enhanced water solubility compared to the free base, critical for pharmacological studies .